Cas no 61653-14-3 (Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-)
61653-14-3 structure
Product Name:Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-
CAS No:61653-14-3
MF:C14H6FN3
MW:235.215945720673
CID:471366
PubChem ID:21730361
Update Time:2025-04-19
Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-
- (6-fluoronaphthalen-2-yl)methanetricarbonitrile
- DTXSID80617458
- 61653-14-3
-
- Inchi: 1S/C14H6FN3/c15-13-4-2-10-5-12(3-1-11(10)6-13)14(7-16,8-17)9-18/h1-6H
- InChI Key: VCYCKKCKTWNZFM-UHFFFAOYSA-N
- SMILES: FC1C=CC2C=C(C(C#N)(C#N)C#N)C=CC=2C=1
Computed Properties
- Exact Mass: 235.05468
- Monoisotopic Mass: 235.05457537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)- Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
61653-14-3 (Methanetricarbonitrile, (6-fluoro-2-naphthalenyl)-) Related Products
- 51965-61-8(Benzeneacetonitrile,4-fluoro-a-methyl-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk